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ECG Identification of Flecainide Toxicity

Flecainide, a Class IC antiarrhythmic, exerts toxicity primarily through use-dependent blockade of cardiac
sodium channels. This slows the depolarization phase (phase 0) of the cardiac action potential, manifesting
on the ECG as QRS complex widening and various conduction abnormalities [1] [2]. Diagnosis relies
heavily on clinical suspicion and ECG interpretation, as serum flecainide levels are often not available in a

clinically relevant timeframe [1] [2].

The table below summarizes the key ECG patterns and their clinical significance based on QRS complex

duration.
Clinical & Prognostic
ECG Feature QRS =200 ms QRS > 200 ms o
Significance
QRS Duration >100 ms Often markedly QRS > 200 ms is strongly
(prolonged) prolonged (e.g., >180- associated with higher risk of
200 ms) [3] life-threatening events [1] [4].
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The following diagram illustrates the logical workflow for identifying flecainide toxicity based on ECG

findings.

QRS =200 ms

More likely Right

Bundle Branch

Block (RBBB) [4]

More likely to be
visible [4]

Variable

Shorter QT and
QTc intervals [4]

QRS > 200 ms

More likely Left Bundle
Branch Block (LBBB) or
a bizarre, atypical
morphology [1] [4]

More likely to be lost or
not discernible [4]

High prevalence of
"northwest axis" or
extreme axis deviation [4]

Longer QT and QTc
intervals [4]

Brugada-like pattern
(coved-type ST elevation
in V1-V2) [3]

Clinical & Prognostic
Significance

Atypical morphologies can be
mistaken for ventricular
tachycardia [1].

Indicates significant atrial
conduction disturbance.

A northwest axis is a specific
red flag for severe toxicity [4].

Prolongation contributes to the
risk of polymorphic VT [3].

Flecainide can unmask
Brugada syndrome or cause a
Brugada phenocopy, triggering
polymorphic VT/VF [3].
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Flecainide Toxicity Identification Workflow

Management Protocols for Toxicity

Current management of flecainide toxicity is based on case reports and clinical series, as no formal
guidelines exist. The cornerstone of treatment involves immediate discontinuation of the drug and aggressive

supportive care [1] [2].
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The table below details the specific management strategies and their proposed mechanisms of action.

Intervention Protocol | Dosing Mechanism of Action Evidence & Notes

| Sodium Bicarbonate | Initial Bolus: 50-100 mEq (1-2 ampules of 8.4%) [1] [2]. Continuous Infusion: 75
mEq in 0.45% NaCl at 75 mL/hr [1] [2]. Geal: Serum pH >7.5 and sodium >150 mEq/L [1]. | Sodium
loading overcomes sodium channel blockade; alkalinization increases drug protein binding [1]. | First-line
therapy. Use with caution in renal impairment [1]. | | Intravenous Lipid Emulsion (ILE) | Bolus: 1.5 mL/kg
(e.g., Intralipid 20%) [1]. Infusion: 0.25 mL/kg/min [1]. | "Lipid sink" theory: sequesters lipophilic
flecainide from target tissues [1]. | Second-line/adjunctive therapy, especially in unstable patients [1]. | |
Management of Arrhythmias | Wide QRS Tachycardia (hemodynamically stable): Amiodarone or
Lidocaine [1]. Polymorphic VT/VF: Standard ACLS; correct electrolytes; consider magnesium [3]. |
Mechanism for amiodarone/lidocaine in this context is not fully understood [1]. | Avoid Class Ia and Ic
antiarrhythmics. Defibrillate per protocol [3]. | | Extracorporeal Life Support (ECLS) | Institution-
dependent for critical care. | Provides circulatory and respiratory support, maintaining organ perfusion while
the drug is metabolized and cleared [1]. | Reserved for unstable patients with severe cardiac dysfunction

refractory to other treatments [1]. |

The following workflow diagram outlines the step-by-step management protocol for a patient with suspected

flecainide toxicity.
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[Suspect Flecainide Toxicit;a

:

1. Immediate Actions
- Discontinue flecainide
- Secure airway/access

- Correct electrolytes

2. First-Line Medical Therapy
- Administer Sodium Bicarbonate bolus & infusion

:

3. Patient Response
Adequate improvement
and hemodynamically stable?

4. Adjunct & Escalation
- Initiate Lipid Emulsion therapy
- Consider Amiodarone/Lidocaine for arrhythmias

Yes

5. Refractory Instability
- Escalate to ICU
- Prepare for/initiate ECLS

\

6. Continuous Monitoring
- Monitor in ICU until resolved
- Serial ECGs
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Flecainide Toxicity Management Protocol

Frequently Asked Questions (FAQS)

What are the key risk factors for developing flecainide toxicity? The primary risk factors include renal
impairment (reduces clearance), electrolyte disturbances like hyponatremia and hypokalemia, drug-drug
interactions (especially with CYP2D6 and CYP1A2 inhibitors), and the presence of structural heart

disease, which is a contraindication for flecainide use [1] [2].

Why is hemodialysis not effective for flecainide removal? Flecainide has a high volume of distribution,
meaning it is widely distributed in body tissues rather than circulating in the blood. Hemialysis is ineffective

for removing the drug itself, though it can remove its metabolites [1].

How can flecainide toxicity be distinguished from Brugada Syndrome on an ECG? Flecainide can
unmask true Brugada Syndrome (BrS) or cause a reversible Brugada Phenocopy (BrP). The ECG
patterns are indistinguishable. The key is the clinical context: the appearance of a Brugada pattern (especially
type 1) after flecainide administration requires immediate cardiology consultation. Diagnosis of true BrS
relies on factors like family history of sudden cardiac death, documented ventricular arrhythmias, and results

of a sodium channel blocker provocation test [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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